BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Parylene D
Coatings on Medical Implantable Devices

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Parylene D

Cat. No.: B3258493

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Parylene D as a
conformal coating for implantable medical devices. This document details the material's
properties, deposition process, and critical characterization protocols to ensure optimal
performance and biocompatibility.

Parylene D, a chlorinated poly(para-xylylene), offers a unique combination of properties that
make it a suitable candidate for the demanding environment of the human body. Its high
thermal stability, excellent barrier properties, and biocompatibility make it an effective choice for
protecting sensitive electronic components and creating a barrier between the device and
biological tissues.[1][2]

Quantitative Data of Parylene D Properties

The following tables summarize the key physical, mechanical, electrical, barrier, and thermal
properties of Parylene D, with comparative data for other common Parylene variants where
available.

Table 1: Physical and Mechanical Properties of Parylene Variants
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Property Parylene D Parylene C Parylene N Test Method
Density (g/cm3) 1.418 1.289 1.102 -
Tensile Strength

_ 11,000 10,000 6,500 ASTM D882
(psi)
Young's Modulus

_ 450,000 400,000 350,000 ASTM D882
(psi)
Elongation at

10 200 40 ASTM D882

Break (%)
Coefficient of

o _ 0.31 0.29 0.25 ASTM D1894
Friction (Static)
Coefficient of
Friction 0.30 0.28 0.25 ASTM D1894
(Dynamic)
Hardness

R85 R80 R65 ASTM D785

(Rockwell)

Table 2: Electrical Properties of Parylene Variants
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Property Parylene D Parylene C Parylene N Test Method

Dielectric
Strength (V/mil 5,000 5,600 7,000 ASTM D149
@ 1 mil)

Dielectric
Constant (1 2.82 2.95 2.65 ASTM D150
MHz)

Dissipation
Factor (1 MHz)

0.004 0.013 0.0006 ASTM D150

Volume
Resistivity (ohm-
cm @ 23°C, 50%
RH)

1x 10 6 x 10° 1 x10v ASTM D257

Surface
Resistivity (ohm
@ 23°C, 50%
RH)

1x10% 1x 10 1x 10 ASTM D257

Table 3: Barrier and Thermal Properties of Parylene Variants
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Property Parylene D Parylene C Parylene N Test Method
Water Vapor
Transmission (g-  0.10 0.15 0.9 ASTM E96

mil/100 in2-24hr)

Gas Permeability
(cms3-mil/100 ASTM D1434
in2-24hr-atm)

Nitrogen 3.9 7.7 30.0

Oxygen 11.0 30.0 150.0

Carbon Dioxide 13.0 15.0 600.0

Melting 380 290 420 -

Temperature (°C)

Max Continuous

Service Temp. in 130 100 60 -
Air (°C)

Thermal

Conductivity 0.126 0.084 0.126 -
(W/m-K)

Experimental Protocols

Detailed methodologies for the deposition and characterization of Parylene D coatings are
provided below.

Substrate Preparation Protocol

Proper substrate preparation is critical to ensure strong adhesion of the Parylene D coating.[3]
Materials:
e Substrate/Device to be coated

« Isopropyl alcohol (IPA)
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Deionized (DI) water

Nitrogen gas source

Adhesion promoter (e.g., A-174 silane)

Plasma cleaner (optional)
Procedure:

» Cleaning: Thoroughly clean the substrate to remove any organic residues, oils, and
particulate matter. This can be achieved by sonication in isopropy! alcohol followed by a rinse
with deionized water.

e Drying: Dry the substrate completely using a stream of filtered nitrogen gas or by baking in
an oven at a temperature compatible with the substrate material.

» Surface Activation (Optional): For substrates with low surface energy, an oxygen plasma
treatment can be used to activate the surface and improve adhesion.

e Adhesion Promotion: Apply an adhesion promoter to the cleaned and dried substrate. A-174
silane is commonly used for many substrates. This can be done through vapor phase
deposition or by dip-coating in a dilute solution of the silane.

Parylene D Chemical Vapor Deposition (CVD) Protocol

Parylene D is deposited using a specialized vacuum deposition process.[4][5]

Equipment:

Parylene Deposition System (includes vaporizer, pyrolysis furnace, and deposition chamber)

Parylene D dimer (di-chloro-p-xylylene)

Vacuum pump

Cold trap

Procedure:
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Loading: Place the prepared substrates into the deposition chamber.

Dimer Measurement: Weigh the required amount of Parylene D dimer. The amount will
depend on the desired coating thickness and the surface area of the substrates.

System Evacuation: Seal the deposition system and evacuate it to a base pressure of
approximately 10-20 mTorr.

Vaporization: Heat the dimer in the vaporizer to approximately 120-150°C. This causes the
solid dimer to sublimate into a gaseous state.[4][5]

Pyrolysis: Pass the gaseous dimer through the pyrolysis furnace, which is heated to 650-
700°C. At this temperature, the dimer is cleaved into reactive monomer molecules.[4]

Deposition: The monomer gas flows into the room-temperature deposition chamber where it
spontaneously polymerizes onto all exposed surfaces of the substrates, forming a conformal,
pinhole-free film.[4][6]

Process Termination: Once the desired coating thickness is achieved, the system is brought
back to atmospheric pressure, and the coated substrates are removed.

Coating Thickness Measurement Protocol
Accurate measurement of the coating thickness is essential for quality control.

Methods:

Spectral Reflectance: A non-contact method that measures the interference of light reflected
from the coating and the substrate to determine thickness. This is a rapid and accurate
method suitable for in-process monitoring.[7]

Profilometry: A contact method where a stylus is dragged across a step edge of the coating
to measure the height difference between the coated and uncoated areas.[7]

Ellipsometry: A non-destructive optical technique that measures the change in polarization of
light upon reflection from the surface to determine film thickness and refractive index.[7]

Procedure (using Profilometry):
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o Create a step edge on a witness coupon or a designated area of the substrate by masking a
small section before deposition.

 After deposition, remove the masking to expose the step.

o Place the sample on the profilometer stage.

o Position the stylus on the uncoated surface near the step edge.

« Initiate the scan, allowing the stylus to move across the step onto the coated surface.

e The profilometer software will measure the vertical displacement of the stylus, which
corresponds to the coating thickness.

Adhesion Testing Protocol (ASTM D3359 - Tape Test)

This protocol describes a standard method for assessing the adhesion of the Parylene D
coating to the substrate.[8][9][10]

Materials:

o Cutting tool (sharp razor blade, scalpel, or a special cross-hatch cutter)
o Pressure-sensitive tape with specified adhesion strength

e llluminated magnifier

Procedure (Method B: Cross-Cut Tape Test for coatings < 5 mils thick):

» Make a series of six or eleven parallel cuts through the coating to the substrate. The spacing
between cuts should be 1 mm for coatings up to 2 mils and 2 mm for coatings between 2
and 5 mils.[10]

o Make a second series of parallel cuts perpendicular to the first, creating a cross-hatch
pattern.[9]

» Remove any loose coating debris from the grid with a soft brush.
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o Apply a strip of the specified pressure-sensitive tape over the grid and press it down firmly
with a pencil eraser to ensure good contact.[10]

e Within 90 seconds of application, remove the tape by pulling it off rapidly at a 180-degree
angle.[11]

 Inspect the grid area using an illuminated magnifier and classify the adhesion according to
the ASTM D3359 scale (5B for no detachment to OB for severe detachment).

Biocompatibility Assessment Protocol (based on ISO
10993)

Parylene coatings on medical devices must be evaluated for biocompatibility according to the
ISO 10993 series of standards.[3][12][13][14] The specific tests required depend on the nature
and duration of the device's contact with the body.

Key Biocompatibility Endpoints for Implantable Devices:

Cytotoxicity (ISO 10993-5): Assesses the potential for the material to cause cell death.
o Sensitization (ISO 10993-10): Evaluates the potential to induce an allergic reaction.

e [rritation or Intracutaneous Reactivity (ISO 10993-10): Determines the potential for the
material to cause local irritation.

o Systemic Toxicity (Acute) (ISO 10993-11): Assesses the potential for systemic toxic effects
following a single exposure.

o Genotoxicity (ISO 10993-3): Evaluates the potential for the material to damage genetic
material.

e Implantation (ISO 10993-6): Assesses the local tissue response to the implanted material
over time.

e Hemocompatibility (ISO 10993-4): Evaluates the interaction of the material with blood.

General Workflow:
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» Device Categorization: Classify the medical device based on the nature and duration of body
contact as per ISO 10993-1.

» Material Characterization: Fully characterize the Parylene D coating and any potential
leachables or extractables.

o Endpoint Selection: Based on the device category, determine the required biocompatibility
endpoints to be evaluated.

» Test Execution: Conduct the necessary in vitro and in vivo tests according to the specific
parts of the ISO 10993 standard.

o Data Evaluation and Risk Assessment: Analyze the test results to assess the overall
biological safety of the Parylene D-coated device.

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the application of
Parylene D coatings.
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Caption: Overall experimental workflow for Parylene D coating of medical devices.
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Caption: Chemical Vapor Deposition (CVD) process for Parylene D.
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Caption: Key properties of Parylene D for medical device applications.

© 2025 BenchChem. All rights reserved. 11/14

Tech Support


https://www.benchchem.com/product/b3258493?utm_src=pdf-body-img
https://www.benchchem.com/product/b3258493?utm_src=pdf-body
https://www.benchchem.com/product/b3258493?utm_src=pdf-body-img
https://www.benchchem.com/product/b3258493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3258493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Start Biocompatibility Assessment

Categorize Device
(1SO 10993-1)

Material Characterization

Select Biological Endpoints

Conduct In Vitro & In Vivo Tests
(ISO 10993 Parts 3, 4, 5, 6, 10, 11)

:

Risk Assessment & Data Evaluation

Biologically Safe for Intended Use

Click to download full resolution via product page

Caption: Biocompatibility assessment workflow based on ISO 10993.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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